2-[(Naphthalen-1-yl)oxy]-5-nitropyridine

• CAS RN: 98709-12-7
• Molecular Formula: C15H10N2O3
• Molecular Weight: 266.25 g/mol
• IUPAC Name: 2-naphthalen-1-yloxy-5-nitropyridine
• InChI: InChI=1S/C15H10N2O3/c18-17(19)12-8-9-15(16-10-12)20-14-7-3-5-11-4-1-2-6-13(11)14/h1-10H
• InChI Key: FAUMICPOYFSBDI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2OC3=NC=C(C=C3)[N+](=O)[O-]

Description

2-[(Naphthalen-1-yl)oxy]-5-nitropyridine is a useful research compound. Its molecular formula is C15H10N2O3 and its molecular weight is 266.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 17.0 g. (0.107 mol.) of 2-chloro-5-nitro pyridine in 250 ml of DMF was added 15.4 g. (0.112 mol.) of potassium carbonate and 15.5 g. (0.107 mol.) of 1-naphthol. The resulting mixture was heated up to 125° C. for 3 hours. Additional potassium carbonate (1.5 g., 0.011 mol.) was added. This mixture was continued heating for 7 hours, cooled, and concentrated to give a black gummy product. It was then dissolved in 200 ml. of ethyl acetate. Florisil (60-100 mesh, 40 g.) was added to the above solution and the resulting mixture was concentrated to give brown powder. This material was packed on top of a column (450 g. florisil in hexane). Elution with hexane/ethyl acetate (96:4) gave 14.3 g. (0.054 mol., 50.3% of bright yellow crystals; mp. 87.3°-89.3° C.